Cas no 69676-24-0 (5-methyl-2-(propan-2-yloxy)aniline)

• Product Name: 5-methyl-2-(propan-2-yloxy)aniline
• CAS No: 69676-24-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD11643959
• CID: 5228841
• PubChem ID: 17605629
• Update Time: 2026-03-07

5-methyl-2-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-propan-2-yloxyaniline
• 5-methyl-2-(propan-2-yloxy)aniline
• EN300-126055
• AKOS005357394
• 2-ISOPROPOXY-5-METHYLANILINE
• DB-409744
• 69676-24-0
• DTXSID901282325
• SCHEMBL16372665
• 5-Methyl-2-(1-methylethoxy)benzenamine

• MDL： MFCD11643959
• Inchi： 1S/C10H15NO/c1-7(2)12-10-5-4-8(3)6-9(10)11/h4-7H,11H2,1-3H3
• InChI Key： IRBXMIJEKMOSDP-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=CC=C1OC(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-methyl-2-(propan-2-yloxy)aniline

5-Methyl-2-(Propan-2-Yloxy)Aniline: A Comprehensive Overview

5-Methyl-2-(propan-2-yloxy)aniline is a versatile organic compound with the CAS registry number 69676-24-0. This compound belongs to the class of anilines, which are derivatives of benzene with an amino group (-NH₂) attached. The structure of 5-methyl-2-(propan-2-yloxy)aniline features a methyl group (-CH₃) at the 5-position and an isopropoxy group (-OCH(CH₃)₂) at the 2-position of the benzene ring. This unique substitution pattern imparts distinctive chemical and physical properties to the compound, making it valuable in various applications.

The synthesis of 5-methyl-2-(propan-2-yloxy)aniline typically involves multi-step organic reactions. One common approach is the nucleophilic aromatic substitution, where an appropriate precursor with directing groups undergoes substitution to introduce the desired substituents. The presence of electron-donating groups like methyl and isopropoxy facilitates such reactions by activating specific positions on the aromatic ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical manufacturing.

5-Methyl-2-(propan-2-yloxy)aniline exhibits interesting physical properties, including a melting point of approximately 115°C and a boiling point around 300°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound is also relatively stable under normal conditions, though it may undergo oxidation or other reactions under harsher conditions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals.

In terms of applications, 5-methyl-2-(propan-2-yloxy)aniline finds extensive use in the pharmaceutical industry as an intermediate for synthesizing bioactive compounds. For instance, it serves as a key building block for developing anti-inflammatory agents, antiviral drugs, and other therapeutic molecules. Recent studies have highlighted its potential in designing novel drug delivery systems due to its ability to form stable complexes with certain biomolecules.

The compound also plays a significant role in materials science, particularly in the development of advanced polymers and coatings. Its ability to act as a versatile coupling agent enables the creation of materials with enhanced mechanical and thermal properties. Researchers have recently explored its use in creating biodegradable polymers, addressing growing concerns over environmental sustainability.

From an environmental standpoint, understanding the fate and transport of 5-methyl-2-(propan-2-yloxy)aniline in natural systems is crucial. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully assess its impact on ecosystems and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, 5-methyl-2-(propan-2-yloxy)aniline (CAS No: 69676-24-0) is a multifaceted compound with significant applications across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry. As scientific understanding continues to evolve, this compound is expected to unlock new possibilities in drug discovery, materials innovation, and sustainable chemical processes.